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Compound of Interest

Compound Name: 1,3-Diethyl-1,3-diphenylurea

cat. No.: B122622

An In-depth Technical Guide to the Chemical Properties of 1,3-Diethyl-1,3-diphenylurea

This technical guide provides a comprehensive overview of the core chemical properties of 1,3-
Diethyl-1,3-diphenylurea, tailored for researchers, scientists, and professionals in drug
development. The information is presented to facilitate easy comparison and understanding of
its fundamental characteristics.

Chemical Identity and Physical Properties

1,3-Diethyl-1,3-diphenylurea, also known as Ethyl Centralite, is a symmetrical derivative of
urea.[1] It is recognized for its role as a stabilizer in smokeless powders and propellants and is
a component of gunshot residue.[2][3][4] The molecule possesses non-crystallographic C2
symmetry.[1][5]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 1,3-diethyl-1,3-diphenylurea[4]

Synonyms N,N‘-Diethyl-N,N'-diphen-ylurea, Centralite I,
Ethyl centralite, Carbamite[4][6]

CAS Number 85-98-3[2]

Molecular Formula C17H20N20]2]

Molecular Weight 268.35 g/mol [2]

InChl Key PZIMIYVOZBTARW-UHFFFAQOYSA-N[7]

SMILES CCN(C(=O)N(CC)clcccecl)c2cecccc?2[7]

Table 2: Physicochemical Properties

Property

Value

Physical State

White flakes or white crystalline solid[2]

Odor Peppery[2]

Melting Point 73-75 °C[2][7]

Boiling Point 411.52 °C (rough estimate)[2]
Density 1.0208 g/cm3 (rough estimate)[2]

Vapor Density

9.3 (vs ain)[7]

Flash Point

150 °C (closed cup)[7]

Water Solubility

Insoluble[2][7]; 40.5 mg/L at 20 °C[2]

Solubility in Organic Solvents

Soluble in acetone, benzene, and ethanol[7]

logP

3.98 at 23 °C[2]

Reactivity and Stability
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1,3-Diethyl-1,3-diphenylurea is classified as an amide.[2][3] It is incompatible with strong
acids and oxidizing agents.[2][3] The compound is combustible and may react violently when
subjected to severe shock or extreme temperatures.[2][3] It is noted to be shock-sensitive.[2]
When heated to decomposition, it emits toxic fumes of nitrogen oxides (NOx).[2]

Experimental Protocols
Synthesis of 1,3-Diethyl-1,3-diphenylurea

A common method for the synthesis of substituted ureas involves the reaction of an amine with
an isocyanate. For 1,3-Diethyl-1,3-diphenylurea, the synthesis can be achieved through the
phosgenation of N-ethylaniline. Another laboratory-scale synthesis has been described as
follows:

Reaction Scheme:

Aryl Carbamoyl Chlorides + KHCOs --(Pd(PPhs)a, 1,4-dioxane, 100°C)--> 1,3-Diethyl-1,3-
diphenylurea

Detailed Protocol:[2]

A 10 mL Schlenk tube equipped with a magnetic stirring bar is charged with aryl carbamoyl
chlorides and potassium bicarbonate (KHCOs).

» Tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)a4) is then added to the mixture.

o 1,4-dioxane is added via syringe at room temperature under a nitrogen atmosphere.

e The Schlenk tube is sealed and placed in a preheated oil bath at 100 °C for 48 hours.

 After cooling to room temperature, the reaction is quenched with water and diluted with ethyl
acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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